1-[3-(4-methoxyphenyl)acryloyl]-4-methylpiperidine

• IUPAC Name: (E)-3-(4-methoxyphenyl)-1-(4-methylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H21NO2/c1-13-9-11-17(12-10-13)16(18)8-5-14-3-6-15(19-2)7-4-14/h3-8,13H,9-12H2,1-2H3/b8-5+
• InChI Key: GLDVSIFWGPAKNS-VMPITWQZSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C=CC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1CCN(CC1)C(=O)/C=C/C2=CC=C(C=C2)OC
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

1-[3-(4-methoxyphenyl)acryloyl]-4-methylpiperidine is a chemical compound that has been the subject of scientific research for its potential use in medicine. This compound is also known as MPMP and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of MPMP is not fully understood. However, it is believed that MPMP acts by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
MPMP has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of inflammatory mediators. MPMP has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using MPMP in lab experiments include its potential to inhibit cancer cell growth and induce apoptosis. MPMP has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various diseases. However, the limitations of using MPMP in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on MPMP. These include:
1. Further studies on the mechanism of action of MPMP to better understand its potential therapeutic applications.
2. Development of new derivatives of MPMP with improved pharmacological properties.
3. Studies on the potential use of MPMP in combination with other drugs for the treatment of cancer and other diseases.
4. Investigation of the potential use of MPMP in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In conclusion, 1-[3-(4-methoxyphenyl)acryloyl]-4-methylpiperidine is a chemical compound that has been the subject of scientific research for its potential use in medicine. Its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine have been studied extensively. While further research is needed to fully understand its potential therapeutic applications, MPMP holds promise as a potential candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-[3-(4-methoxyphenyl)acryloyl]-4-methylpiperidine involves the reaction of piperidine with 4-methoxybenzaldehyde and acryloyl chloride. This reaction takes place in the presence of a catalyst and under specific temperature and pressure conditions. The resulting product is purified and characterized using various analytical techniques.

Scientific Research Applications

MPMP has been studied for its potential use in various medical applications. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. Research has also shown that MPMP can inhibit the growth of cancer cells and induce apoptosis in cancer cells.